Cas no 877800-41-4 (8-methoxy-5-methyl-3H,4H,5H-pyridazino4,5-bindol-4-one)

• Product Name: 8-methoxy-5-methyl-3H,4H,5H-pyridazino4,5-bindol-4-one
• CAS No: 877800-41-4
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• MDL: MFCD05703929
• CID: 5556435
• PubChem ID: 3769532
• Update Time: 2025-10-20

8-methoxy-5-methyl-3H,4H,5H-pyridazino4,5-bindol-4-one Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-5-methyl-3H-pyridazino[4,5-b]indol-4(5H)-one
• 8-methoxy-5-methyl-3H,4H,5H-pyridazino4,5-bindol-4-one

• MDL： MFCD05703929
• Inchi： 1S/C12H11N3O2/c1-15-10-4-3-7(17-2)5-8(10)9-6-13-14-12(16)11(9)15/h3-6H,1-2H3,(H,14,16)
• InChI Key： SUCRXNHSPRVXHR-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(OC)C=C2)C2C=NNC(=O)C1=2

Additional information on 8-methoxy-5-methyl-3H,4H,5H-pyridazino4,5-bindol-4-one

8-Methoxy-5-Methyl-3H,4H,5H-Pyridazino[4,5-B]Indol-4-One: A Comprehensive Overview

The compound CAS No. 877800-41-4, also known as 8-methoxy-5-methyl-3H,4H,5H-pyridazino[4,5-b]indol-4-one, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridazinoindoles, which are known for their unique bicyclic structures and diverse biological activities. Recent studies have highlighted its potential applications in drug discovery and materials science.

The molecular structure of 8-methoxy-5-methyl-pyridazinoindolone features a pyridazine ring fused with an indole system, creating a bicyclic framework that is both rigid and versatile. The presence of methoxy and methyl substituents at specific positions on the ring system introduces additional functional groups that can influence the compound's chemical reactivity and biological properties. These substituents also play a crucial role in modulating the electronic properties of the molecule, making it a promising candidate for various chemical transformations.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of pyridazinoindolone derivatives. One such method involves the use of microwave-assisted synthesis, which has significantly reduced reaction times while maintaining high yields. This approach has been particularly effective in constructing the complex bicyclic framework of CAS No. 877800-41-4, demonstrating the versatility of modern synthetic techniques in tackling challenging molecular architectures.

In terms of biological activity, 8-methoxy-5-methyl-pyridazinoindolone has shown potential as a lead compound in drug discovery efforts targeting various diseases. Preclinical studies have indicated that this compound exhibits selective inhibition against certain enzymes associated with neurodegenerative disorders, such as Alzheimer's disease. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at a molecular level.

The pharmacokinetic properties of CAS No. 877800-41-4 have also been extensively studied. Research findings suggest that this compound demonstrates favorable absorption and bioavailability profiles, which are critical factors for its potential use as an oral medication. Furthermore, its metabolic stability has been evaluated using in vitro assays, providing insights into its suitability for long-term therapeutic applications.

In the context of materials science, the unique electronic properties of pyridazinoindolone derivatives have led to their exploration as candidates for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The rigid bicyclic structure of CAS No. 877800-41-4 contributes to its stability under various environmental conditions, making it a strong candidate for applications in optoelectronic devices.

Recent collaborative efforts between academic institutions and pharmaceutical companies have further expanded our understanding of this compound's potential applications. For instance, ongoing clinical trials are investigating its efficacy as a targeted therapy for certain types of cancers. These trials leverage the compound's ability to selectively bind to specific receptors expressed on cancer cells, potentially offering a new avenue for personalized medicine.

In conclusion, CAS No. 877800-41-4, or 8-methoxy-5-methyl-pyridazinoindolone, represents a significant advancement in the field of organic chemistry due to its unique structure and diverse functional properties. As research continues to uncover new insights into its biological and chemical behaviors, this compound is poised to play a pivotal role in both therapeutic development and materials innovation.